5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95%

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-2-fluorophenol
• InChI: InChI=1S/C14H13FO3/c1-17-13-6-4-10(8-14(13)18-2)9-3-5-11(15)12(16)7-9/h3-8,16H,1-2H3
• InChI Key: MOASTZQVTGWTMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=C(C=C2)F)O)OC
• Molecular Formula: C14H13FO3
• DSSTOX Substance ID: DTXSID20684386
• Molecular Weight: 248.25 g/mol
• CAS RN: 1261890-90-7

Description

5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% (5-DFP-2-FP) is a colorless solid with a molecular weight of 254.24 g/mol. It is an important intermediate in the synthesis of various organic compounds. It is widely used in the production of pharmaceuticals, agrochemicals, dyes and other specialty chemicals. 5-DFP-2-FP has a wide range of applications in the fields of medicinal chemistry, organic synthesis, and biochemistry.

Mechanism of Action

The mechanism of action of 5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% is not well understood. However, it is believed that the reaction involves the formation of an intermediate product, which is then further reacted with the desired product. The reaction is believed to involve the formation of an intermediate product, which is then further reacted with the desired product. The reaction is believed to involve the formation of an intermediate product, which is then further reacted with the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% are not well understood. However, it is believed that the compound may have some effect on the nervous system, as it has been shown to inhibit the enzyme monoamine oxidase. In addition, 5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% has been shown to inhibit the enzyme acetylcholinesterase, which may have implications for its use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% in laboratory experiments is its high purity and stability. The compound is highly soluble in many organic solvents, making it easy to work with. In addition, the compound is relatively non-toxic and has a low boiling point, making it suitable for use in a variety of applications. The main limitation of using 5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% in laboratory experiments is its low reactivity. The compound is relatively unreactive and requires the use of strong acids or bases for the synthesis of various compounds.

Future Directions

The potential for future research on 5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% is vast. The compound could be used in the synthesis of various polymers, such as polyurethanes, polyacrylates, and polyesters. In addition, the compound could be used in the synthesis of various heterocyclic compounds, such as quinolines and pyridines. Furthermore, the compound could be used in the synthesis of various drugs and agrochemicals. Finally, the compound could be used in the synthesis of various dyes and other specialty chemicals.

Synthesis Methods

5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% can be synthesized using a variety of methods. The most common method is the reaction of 3,4-dimethoxyphenol with 2-fluorophenol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is typically carried out at a temperature of 80-90°C for 2-3 hours. The yield of the reaction is typically in the range of 70-90%.

Scientific Research Applications

5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% is a versatile intermediate that can be used in a variety of scientific research applications. It has been used in the synthesis of various heterocyclic compounds, such as quinolines and pyridines, as well as in the synthesis of pharmaceuticals, agrochemicals, dyes, and other specialty chemicals. In addition, 5-(3,4-Dimethoxyphenyl)-2-fluorophenol, 95% has been used in the synthesis of various polymers, such as polyurethanes, polyacrylates, and polyesters.